Cas no 338968-09-5 (ethyl 2-({5-[2-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetate)

• Product Name: ethyl 2-({5-[2-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetate
• CAS No: 338968-09-5
• CID: 4648176
• Update Time: 2025-05-20

ethyl 2-({5-[2-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-({5-[2-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetate

Additional information on ethyl 2-({5-[2-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetate

Ethyl 2-({5-[2-(Methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetate (CAS No. 338968-09-5): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, ethyl 2-({5-[2-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetate (CAS No. 338968-09-5) has emerged as a compound of significant interest. This molecule, characterized by its unique 1,3,4-oxadiazole core and sulfanyl functional groups, is widely studied for its potential applications in medicinal chemistry and material science. Researchers and industry professionals are increasingly focusing on its synthesis, properties, and utility, aligning with the growing demand for novel heterocyclic compounds in drug discovery and agrochemical development.

The 1,3,4-oxadiazole scaffold, a key structural feature of this compound, is renowned for its versatility in biological activity. Recent studies highlight its role in modulating enzyme interactions and serving as a building block for bioactive molecules. With the rise of AI-driven drug discovery, compounds like ethyl 2-({5-[2-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetate are being computationally screened for their binding affinities, making them a hot topic in cheminformatics and molecular modeling.

From a synthetic perspective, the incorporation of the methylsulfanyl moiety enhances the compound's stability and reactivity, which is critical for catalytic applications and polymer chemistry. This aligns with the broader trend of green chemistry, where researchers seek sustainable methods to synthesize such derivatives. The ethyl acetate group further contributes to its solubility, making it a candidate for formulation optimization in pharmaceutical preparations.

In the context of user-searched queries, common questions include: *"What are the industrial uses of 1,3,4-oxadiazole derivatives?"* or *"How is CAS 338968-09-5 synthesized?"* Addressing these, this compound is explored for its potential in antimicrobial coatings, flexible electronics, and crop protection agents, reflecting its multidisciplinary appeal. Additionally, its mechanism of action in biological systems is a focal point for academic labs and R&D departments.

As the demand for high-performance materials and targeted therapeutics grows, ethyl 2-({5-[2-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetate exemplifies the intersection of innovation and practicality. Its study not only advances fundamental chemistry but also responds to real-world challenges in health and technology, ensuring its relevance in future scientific discourse.